4-chloro-N-[2-(4-morpholinyl)ethyl]benzenecarbothioamide

• IUPAC Name: 4-chloro-N-(2-morpholin-4-ylethyl)benzenecarbothioamide
• InChI: InChI=1S/C13H17ClN2OS/c14-12-3-1-11(2-4-12)13(18)15-5-6-16-7-9-17-10-8-16/h1-4H,5-10H2,(H,15,18)
• InChI Key: FBWKSAVINSNMJN-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCNC(=S)C2=CC=C(C=C2)Cl
• Molecular Formula: C13H17ClN2OS
• Molecular Weight: 284.81 g/mol

Description

4-chloro-N-[2-(4-morpholinyl)ethyl]benzenecarbothioamide, also known as CMETB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CMETB is a thioamide derivative that is widely used in medicinal chemistry, biochemistry, and drug discovery.

Mechanism of Action

The mechanism of action of 4-chloro-N-[2-(4-morpholinyl)ethyl]benzenecarbothioamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes that are involved in cancer cell proliferation and survival. 4-chloro-N-[2-(4-morpholinyl)ethyl]benzenecarbothioamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression and play a crucial role in cancer development. By inhibiting HDACs, 4-chloro-N-[2-(4-morpholinyl)ethyl]benzenecarbothioamide can induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
4-chloro-N-[2-(4-morpholinyl)ethyl]benzenecarbothioamide has been shown to have various biochemical and physiological effects, including the inhibition of HDAC activity, the induction of cell cycle arrest and apoptosis, and the modulation of gene expression. 4-chloro-N-[2-(4-morpholinyl)ethyl]benzenecarbothioamide has also been shown to possess antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-chloro-N-[2-(4-morpholinyl)ethyl]benzenecarbothioamide in lab experiments is its potent anticancer activity, which makes it a valuable tool for cancer research. 4-chloro-N-[2-(4-morpholinyl)ethyl]benzenecarbothioamide is also relatively easy to synthesize and purify, making it readily available for use in various experiments. However, one of the limitations of using 4-chloro-N-[2-(4-morpholinyl)ethyl]benzenecarbothioamide is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 4-chloro-N-[2-(4-morpholinyl)ethyl]benzenecarbothioamide, including the development of new anticancer drugs based on its structure and mechanism of action, the investigation of its potential applications in other diseases such as neurodegenerative disorders, and the exploration of its potential as a tool for epigenetic research. Additionally, further studies are needed to fully understand the mechanism of action of 4-chloro-N-[2-(4-morpholinyl)ethyl]benzenecarbothioamide and its potential side effects.

Scientific Research Applications

4-chloro-N-[2-(4-morpholinyl)ethyl]benzenecarbothioamide has been extensively studied for its potential applications in various fields such as cancer research, drug discovery, and medicinal chemistry. It has been shown to possess potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. 4-chloro-N-[2-(4-morpholinyl)ethyl]benzenecarbothioamide has been found to induce cell cycle arrest and apoptosis in cancer cells, making it a promising candidate for the development of new anticancer drugs.